
Certificate of Analysis: Carfentrazone-ethyl-d5 -
A Technical Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

This guide provides a detailed look into the typical data and methodologies presented in a

Certificate of Analysis (CoA) for the isotopically labeled internal standard, Carfentrazone-ethyl-

d5. This document is intended for researchers, analytical scientists, and professionals in drug

development who utilize such standards for quantitative analysis.

Carfentrazone-ethyl-d5 is the deuterated analog of Carfentrazone-ethyl, a triazolone herbicide.

[1] As an internal standard, it is crucial for achieving accurate quantification in analytical

methods, such as chromatography, by correcting for analyte loss during sample preparation

and instrumental analysis.

Chemical and Physical Properties
The fundamental identity and characteristics of Carfentrazone-ethyl-d5 are summarized below.

This data is critical for ensuring the correct substance is being used and for accurate

preparation of standard solutions.
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Property Value

Chemical Name

Ethyl(RS)-2-chloro-3-[2-chloro-5-[4-

(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-

1,2,4-triazol-1-yl]-4-fluorophenyl]propionate-d5

Synonyms

Ethyl-d5 2-chloro-3-{2-chloro-5-[4-

(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-

1,2,4-triazol-1-yl]-4-fluoro-phenyl}propionate

CAS Number 2140327-60-0[1][2]

Molecular Formula C₁₅H₉D₅Cl₂F₃N₃O₃[1]

Molecular Weight 417.22 g/mol [1][2][3]

Accurate Mass 416.068[2]

Appearance White to off-white solid (typical)

Storage Temperature 2-8°C[3]

Analytical Data
The purity and identity of the reference standard are paramount for its use in quantitative

assays. The following table summarizes the typical analytical specifications for Carfentrazone-

ethyl-d5.

Analysis Specification Method

Purity (Assay) ≥98.0%[3]
High-Performance Liquid

Chromatography (HPLC)

Isotopic Purity Report Value Mass Spectrometry (MS)

Identity Conforms to structure ¹H NMR, Mass Spectrometry

Experimental Protocols
Detailed methodologies are employed to certify the quality of the reference standard. Below are

representative protocols for the key analyses performed.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method quantifies the purity of Carfentrazone-ethyl-d5 by separating it from any potential

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid) is a

common choice for separating Carfentrazone-ethyl and related compounds.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength where the analyte has maximum absorbance.

Quantification: The purity is calculated based on the area percent of the main peak relative to

the total peak area in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound and to support its

structural identity.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatograph (LC-MS).

Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly used.

Analysis: The instrument is scanned for the expected mass-to-charge ratio (m/z) of the

protonated molecule [M+H]⁺. The observed mass should be consistent with the calculated

mass of the deuterated compound.

Workflow for Certification of Analysis
The following diagram illustrates the general workflow for the analysis and certification of a

chemical reference standard like Carfentrazone-ethyl-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

